![molecular formula C5H6N4O2 B107464 2,6-Diaminopyrimidine-4-carboxylic acid CAS No. 16490-14-5](/img/structure/B107464.png)
2,6-Diaminopyrimidine-4-carboxylic acid
Overview
Description
The compound 2,6-Diaminopyrimidine-4-carboxylic acid is a derivative of pyrimidine, which is a heterocyclic aromatic organic compound. This compound is related to several research studies focusing on its interactions with various carboxylic acids and its potential as a building block for creating organic salts and cocrystals with potential biological activities.
Synthesis Analysis
The synthesis of related compounds involves the interaction of 2,6-diaminopyrimidine with carboxylic acids to form organic salts and cocrystals. For instance, anhydrous and hydrated multi-component organic acid-base salts of 2,6-diaminopyrimidine have been prepared with various carboxylic acids, leading to the formation of seven crystalline compounds characterized by X-ray diffraction analysis, infrared spectroscopy, melting point determination, and elemental analysis . Additionally, acylation reactions of 4,6-diamino-2-mercaptopyrimidine with carboxylic acid chlorides have been studied, showing that acylation can occur at different nucleophilic centers depending on the reaction conditions .
Molecular Structure Analysis
The molecular structure of the compounds formed from 2,6-diaminopyrimidine is complex and involves various non-covalent interactions. The structures often adopt hetero R22(8) supramolecular synthons and feature extensive hydrogen bonding and other nonbonding contacts such as π-π, C-π, O-π, and halogen bonds. These interactions play a significant role in the crystal packing of these compounds .
Chemical Reactions Analysis
The chemical reactions involving 2,6-diaminopyrimidine derivatives are diverse. Acylation reactions can lead to different monoacylated derivatives, and the direction of acylation is influenced by factors such as temperature and the nature of the reactants . Furthermore, acylated derivatives of 4,6-diamino-2-mercaptopyrimidine can react with nucleophilic reagents to yield mercaptopyrimidines and corresponding carboxylic acid derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of 2,6-diaminopyrimidine derivatives are characterized by their melting points, solubility, and the presence of functional groups that can participate in hydrogen bonding and other non-covalent interactions. These properties are crucial for the formation of supramolecular architectures and for the potential biological activity of these compounds .
Scientific Research Applications
Synthesis of Anthyridine Derivatives
2,6-Diaminopyrimidine-4-carboxylic acid is used in the synthesis of anthyridine derivatives. Carboni et al. (1969) demonstrated its conversion into 7-amino-5H-dipyrido-[1,2-a:2,3-d]pyrimidin-5-one and 2-amino-5,10H-anthyridin-5-one using specific reaction conditions. This process involves complex reactions like the Ullmann reaction and heating with polyphosphoric acid or concentrated sulfuric acid, demonstrating its utility in heterocyclic chemistry (Carboni, S., Settimo, A. D., & Segnini, D., 1969).
Role in Tetrahydrofolic Acid Analogs Synthesis
Baker and Jordaan (1965) explored the synthesis of tetrahydrofolic acid analogs using derivatives of this compound. This research focused on synthesizing compounds that could inhibit dihydrofolic reductase and thymidylate synthetase, highlighting the compound's potential in biochemical applications (Baker, B. R., & Jordaan, J., 1965).
Antitumor Activity
Grivsky et al. (1980) discussed the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine using this compound. This compound showed significant activity against Walker 256 carcinosarcoma in rats, indicating its potential in cancer research (Grivsky, E., Lee, S., Sigel, C. W., Duch, D., & Nichol, C. A., 1980).
Anti-HIV Activity
Vince and Hua (1990) synthesized derivatives of this compound for potential anti-HIV applications. Their work led to the discovery of potent and selective anti-HIV agents like carbovir, demonstrating the compound's relevance in virology and pharmaceutical research (Vince, R., & Hua, M., 1990).
Domino Synthesis of Pyrido[2,3-d]pyrimidines
Jiang et al. (2009) utilized this compound in a domino reaction to create 6-spiro-substituted pyrido[2,3-d]pyrimidines. This process highlights its use in organic synthesis, particularly in water under microwave irradiation, offering insights into green chemistry applications (Jiang, B., Cao, L., Tu, S., Zheng, W., & Yu, H.-Z., 2009).
Interaction with Carboxylic Acids
Gao et al. (2015) studied the interaction of 2,6-diaminopyridine with various carboxylic acids, providing an understanding of its role in binding with carboxylic acid derivatives. This research is significant in the context of supramolecular chemistry and crystal engineering (Gao, X., Zhang, H., Wen, X., Liu, B., Jin, S., & Wang, D.-Q., 2015).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with the compound are H302, H315, H319, H332, and H335 . These indicate that the compound can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, can be harmful if inhaled, and may cause respiratory irritation .
Mechanism of Action
Target of Action
2,6-Diaminopyrimidine-4-carboxylic acid is a pyrimidine derivative . Pyrimidines are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . The key mechanism of action of pyrimidines involves the suppression of the cyclooxygenase (COX) enzymes .
Mode of Action
COX enzymes are needed to convert arachidonic acid into thromboxanes, prostaglandins (PGE 2), and prostacyclins . The beneficial effects of pyrimidines are credited to the deficiency of these eicosanoids .
Biochemical Pathways
The biochemical pathways affected by this compound are related to the production of eicosanoids. By inhibiting COX enzymes, the compound reduces the production of thromboxanes, prostaglandins, and prostacyclins .
Result of Action
The molecular and cellular effects of this compound’s action are related to its anti-inflammatory properties. By inhibiting the production of eicosanoids, the compound can reduce inflammation and provide relief from related symptoms .
properties
IUPAC Name |
2,6-diaminopyrimidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4O2/c6-3-1-2(4(10)11)8-5(7)9-3/h1H,(H,10,11)(H4,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POUOGOIRZGRDPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(N=C1N)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90937013 | |
Record name | 2,6-Diimino-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90937013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16490-14-5 | |
Record name | NSC46805 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=46805 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,6-Diimino-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90937013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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